6-amino-N-(3,3-diphenylpropyl)nicotinamide

• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 6-amino-N-(3,3-diphenylpropyl)pyridine-3-carboxamide
• InChI: InChI=1S/C21H21N3O/c22-20-12-11-18(15-24-20)21(25)23-14-13-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-12,15,19H,13-14H2,(H2,22,24)(H,23,25)
• InChI Key: DZGHCDWBFODWBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC(=O)C2=CN=C(C=C2)N)C3=CC=CC=C3

Description

6-amino-N-(3,3-diphenylpropyl)nicotinamide is a chemical compound with a molecular formula of C21H21N3O. It consists of 21 hydrogen atoms, 21 carbon atoms, 3 nitrogen atoms, and 1 oxygen atom

Preparation Methods

The synthesis of 6-amino-N-(3,3-diphenylpropyl)nicotinamide typically involves the reaction of nicotinic acid derivatives with 3,3-diphenylpropylamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity of the compound .

Chemical Reactions Analysis

6-amino-N-(3,3-diphenylpropyl)nicotinamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts.

Scientific Research Applications

6-amino-N-(3,3-diphenylpropyl)nicotinamide has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential effects on biological systems, including its role in enzyme inhibition and cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in cancer treatment and other medical conditions.

Industry: The compound is utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 6-amino-N-(3,3-diphenylpropyl)nicotinamide involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes, leading to changes in cellular processes. The compound’s effects are mediated through its binding to target proteins and modulation of biochemical pathways .

Comparison with Similar Compounds

6-amino-N-(3,3-diphenylpropyl)nicotinamide can be compared with other similar compounds, such as:

6-aminonicotinamide: A potent antimetabolite of nicotinamide that inhibits NADP-dependent enzymes.

Nicotinamide: A small-molecule vitamin with essential metabolic functions in mammalian cells.

3,3-diphenylpropylamine: A precursor used in the synthesis of various chemical compounds. The uniqueness of this compound lies in its specific structure and the resulting biological and chemical properties that differentiate it from other related compounds.